4-nitrobenzyl 3-chlorobenzoate

• IUPAC Name: (4-nitrophenyl)methyl 3-chlorobenzoate
• InChI: InChI=1S/C14H10ClNO4/c15-12-3-1-2-11(8-12)14(17)20-9-10-4-6-13(7-5-10)16(18)19/h1-8H,9H2
• InChI Key: LFBCJXLMWJCDSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H10ClNO4
• Molecular Weight: 291.68 g/mol

Description

4-nitrobenzyl 3-chlorobenzoate is a chemical compound that is widely used in scientific research. It is a derivative of 3-chlorobenzoic acid and is commonly used as a photolabile protecting group in the synthesis of peptides and other organic compounds.

Mechanism of Action

The mechanism of action of 4-nitrobenzyl 3-chlorobenzoate involves the absorption of light energy by the nitrobenzyl group, which results in the cleavage of the protecting group from the target molecule. The mechanism of action is dependent on the wavelength of light used, with shorter wavelengths resulting in more efficient cleavage of the protecting group.
Biochemical and Physiological Effects:
There are no known biochemical or physiological effects of 4-nitrobenzyl 3-chlorobenzoate. As a research chemical, it is not intended for use in humans or animals and is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-nitrobenzyl 3-chlorobenzoate in lab experiments include its high photolability, which allows for selective removal of protecting groups, and its ease of synthesis. The limitations of using 4-nitrobenzyl 3-chlorobenzoate in lab experiments include its sensitivity to light, which can result in premature cleavage of protecting groups, and its potential toxicity, which requires careful handling in a laboratory setting.

Future Directions

There are several future directions for the use of 4-nitrobenzyl 3-chlorobenzoate in scientific research. These include the development of new protecting groups with improved photolability and the application of 4-nitrobenzyl 3-chlorobenzoate in the synthesis of complex organic molecules. Additionally, the use of 4-nitrobenzyl 3-chlorobenzoate in biological systems, such as the selective release of drugs or other molecules in response to light, is an area of active research.

Synthesis Methods

The synthesis of 4-nitrobenzyl 3-chlorobenzoate involves the reaction of 4-nitrobenzyl alcohol with 3-chlorobenzoic acid in the presence of a dehydrating agent such as thionyl chloride. The reaction proceeds through an intermediate 4-nitrobenzyl 3-chlorobenzoate ester, which is subsequently hydrolyzed to yield the final product. The synthesis of 4-nitrobenzyl 3-chlorobenzoate is a relatively simple and straightforward process that can be carried out in a laboratory setting.

Scientific Research Applications

4-nitrobenzyl 3-chlorobenzoate is widely used in scientific research as a photolabile protecting group. It is commonly used in the synthesis of peptides and other organic compounds, where it is used to protect specific functional groups during chemical reactions. The photolabile nature of 4-nitrobenzyl 3-chlorobenzoate allows for the selective removal of the protecting group using light irradiation, which is a useful tool in organic synthesis.